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Compound of Interest

Compound Name: D-Iditol-1-13C

Cat. No.: B1161219

Executive Summary & Immediate Action

D-lditol-1-13C is a stable isotope-labeled compound, NOT a radioactive material. Treating this
substance as radioactive waste is a common procedural error that results in unnecessary
disposal costs and regulatory scrutiny.

e Primary Disposal Route: Chemical Waste (Non-Hazardous or Hazardous depending on
matrix).

e Radioactive Waste Stream:PROHIBITED (unless cross-contaminated with actual
radionuclides).

» Sanitary Sewer:NOT RECOMMENDED despite biodegradability, to maintain strict Good
Laboratory Practice (GLP) and avoid BOD (Biological Oxygen Demand) compliance issues.

Material Characterization & Hazard Profile

Before disposal, the material must be accurately characterized to complete waste manifests. D-
Iditol-1-13C is a sugar alcohol (polyol) labeled with Carbon-13 at the C1 position.

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1161219?utm_src=pdf-interest
https://www.benchchem.com/product/b1161219?utm_src=pdf-body
https://www.benchchem.com/product/b1161219?utm_src=pdf-body
https://www.benchchem.com/product/b1161219?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1161219?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Property Specification

Chemical Name D-Iditol-1-13C

Chemical Formula 13CC5H1406

CAS Number 25878-23-3 (Unlabeled parent)

Molecular Weight ~183.18 g/mol (approx. +1 Da vs unlabeled)
Physical State White crystalline solid or powder

Solubility Highly soluble in water; poorly soluble in ethanol
RCRA Status Not Listed (P, U, K, or F lists)

Radioactivity NONE (Stable Isotope)

Safety Assessment: While D-Iditol is generally non-toxic (LD50 > 5000 mg/kg in similar
polyols), standard laboratory safety dictates it be handled as a chemical reagent. It may cause
mild irritation upon inhalation or contact with mucous membranes [1].

Disposal Decision Matrix

The correct disposal method depends entirely on the matrix in which the D-Iditol-1-13C is
dissolved or suspended. Use the following logic to determine the waste stream.
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Figure 1: Logic flow for determining the correct waste stream for D-Iditol-1-13C.
Detailed Disposal Protocols
Scenario A: Pure Solid Waste (Expired or Excess

Reagent)

Applicability: Unused powder in vials, spilled solids cleaned with dry methods.

« Containerization: Place the original vial or collected powder into a clear, polyethylene bag or
a wide-mouth high-density polyethylene (HDPE) jar.

o Labeling: Apply a "Non-Hazardous Chemical Waste" label.
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o Chemical Name: D-Iditol-1-13C (Stable Isotope).
o Constituents: 100% D-Iditol.

o Hazard Checkbox: None (or "Irritant" if required by local EHS).

e Disposal: Submit for pickup by your institution's chemical waste management team.

o Note: Do not place in regular office trash. While chemically benign, white powders in trash
cans trigger security protocols.

Scenario B: Organic Solvent Mixtures (HPLC/MS Waste)

Applicability: D-Iditol-1-13C dissolved in Methanol, Acetonitrile, or DMSO. Mechanism: The
hazard classification is driven by the solvent, not the iditol.

e Segregation: Collect in a dedicated "Organic Solvents" carboy (e.g., Safety Can).

o Compatibility: Ensure the container material (usually HDPE or Stainless Steel) is compatible
with the solvent.

e Labeling: Label as "Hazardous Waste".

o Primary Constituent:[1][2][3][4][5][6] Methanol/Acetonitrile (approx. %).[7][8][2][3][5][6][9]
[10][11][12]

o Trace Constituent: D-Iditol-1-13C (<0.1%).
o Hazard Class: Flammable (if applicable), Toxic.

o RCRA Codes: Assign codes based on the solvent (e.g., FOO3 for non-halogenated ignitable
solvents) [2].

Scenario C: Aqueous Solutions (Buffers/Media)

Applicability: Dissolved in water, PBS, or cell culture media.

o Assessment: If the buffer contains azides (preservatives) or other toxics, treat as Hazardous
Waste. If pure water/iditol:
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e Collection: Collect in a "Non-Hazardous Aqueous" carboy.

e No Drain Disposal: Do not pour down the sink. Although iditol is biodegradable, it increases
Biological Oxygen Demand (BOD) in wastewater. Many municipal permits strictly limit BOD
discharge from industrial labs [3].

Laboratory Cleanup & Decontamination Workflow

In the event of a spill or instrument contamination, follow this self-validating cleaning protocol.

Spill/ Contamination 1. Don PPE 2. Containment 3. Solubilize 4. Verification 5. Disposal
(Gloves, Goggles, Lab Coat) (Absorbent Pads) (Water/Ethanol Wipe) ‘Remdue\i{% (Visual/Swab) (Solid Waste Bin)

Click to download full resolution via product page
Figure 2: Step-by-step decontamination workflow for D-lditol-1-13C spills.
Protocol Notes:

o Solubility Factor: D-Iditol is highly water-soluble. Use deionized water for the primary wipe-
down.[11]

 Verification: Because 13C is a stable isotope, it cannot be detected with a Geiger counter.
Visual inspection (absence of white residue) is the standard verification method.

Regulatory Compliance & 13C Recovery
RCRA Compliance (USA)

Under the Resource Conservation and Recovery Act (RCRA), D-Iditol is not a listed hazardous
waste. However, the "Mixture Rule" applies: if D-lditol is mixed with a listed solvent (e.g., spent
methanol), the entire mixture assumes the hazard code of the solvent [4].

Isotope Recovery

For large quantities (>10g) of 13C material, recovery may be economically viable due to the
high cost of enrichment.
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e Threshold: <1g (Disposal recommended).
e Threshold: >10g (Contact isotope reclamation specialists).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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